Cas no 1196156-92-9 (5-ethynyl-2-piperidin-1-ylpyrimidine)
1196156-92-9 structure
Product Name:5-ethynyl-2-piperidin-1-ylpyrimidine
CAS No:1196156-92-9
MF:C11H13N3
MW:187.241021871567
CID:2616772
PubChem ID:58001871
Update Time:2025-04-21
5-ethynyl-2-piperidin-1-ylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-ethynyl-2-piperidin-1-ylpyrimidine
- ZAEVLKJWOUENQG-UHFFFAOYSA-N
- 5-ETHYNYL-2-(PIPERIDIN-1-YL)PYRIMIDINE
- F2167-5064
- AB69114
- 1196156-92-9
- AKOS040815723
- SCHEMBL4463608
-
- Inchi: 1S/C11H13N3/c1-2-10-8-12-11(13-9-10)14-6-4-3-5-7-14/h1,8-9H,3-7H2
- InChI Key: ZAEVLKJWOUENQG-UHFFFAOYSA-N
- SMILES: N1(C2N=CC(C#C)=CN=2)CCCCC1
Computed Properties
- Exact Mass: 187.110947427Da
- Monoisotopic Mass: 187.110947427Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29Ų
5-ethynyl-2-piperidin-1-ylpyrimidine Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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